Cas no 393835-21-7 (N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(morpholine-4-sulfonyl)benzamide)

• Product Name: N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(morpholine-4-sulfonyl)benzamide
• CAS No: 393835-21-7
• MF: C₁₉H₁₈ClN₃O₄S₂
• MW: 451.946920871735
• CID: 6321386
• PubChem ID: 4200912
• Update Time: 2025-06-20

N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(morpholine-4-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(morpholine-4-sulfonyl)benzamide
• N-[(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-4-(morpholine-4-sulfonyl)benzamide
• 393835-21-7
• SR-01000908053-1
• SR-01000908053
• F0700-0049
• AKOS024597979
• Oprea1_144751
• (Z)-N-(6-chloro-3-methylbenzo[d]thiazol-2(3H)-ylidene)-4-(morpholinosulfonyl)benzamide
• N-(6-chloro-3-methyl-1,3-benzothiazol-2-ylidene)-4-morpholin-4-ylsulfonylbenzamide

• Inchi： 1S/C19H18ClN3O4S2/c1-22-16-7-4-14(20)12-17(16)28-19(22)21-18(24)13-2-5-15(6-3-13)29(25,26)23-8-10-27-11-9-23/h2-7,12H,8-11H2,1H3/b21-19-
• InChI Key： JIDYEHWUFRODAO-VZCXRCSSSA-N
• SMILES： ClC1C=CC2=C(C=1)S/C(=N\C(C1C=CC(=CC=1)S(N1CCOCC1)(=O)=O)=O)/N2C

Computed Properties

• Exact Mass: 451.0427261g/mol
• Monoisotopic Mass: 451.0427261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 743
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(morpholine-4-sulfonyl)benzamide

N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(morpholine-4-sulfonyl)benzamide: A Comprehensive Overview

N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(morpholine-4-sulfonyl)benzamide, with the CAS number 393835-21-7, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzothiazoles and is characterized by its unique structural features, including a chlorinated benzothiazole moiety and a morpholine sulfonamide group. These structural elements contribute to its potential therapeutic applications and biological activities.

The chlorinated benzothiazole moiety is a key functional group that imparts specific chemical and biological properties to the compound. Chlorine atoms are known to enhance the lipophilicity and metabolic stability of molecules, which can be crucial for drug development. The methyl group further modifies the electronic and steric properties of the molecule, potentially affecting its binding affinity to biological targets. The morpholine sulfonamide group, on the other hand, is a versatile functional group that can participate in hydrogen bonding and other non-covalent interactions, which are essential for molecular recognition and bioactivity.

Recent studies have explored the potential of N-(2Z)-6-chloro-3-methyl-2,3-dihydro -1,3-benzothiazol -2-yli de ne -4-(m orpholine -4-sulfonyl)benzamide in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research has shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These cytokines play a crucial role in the pathogenesis of conditions like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(morpholine-4-sulfonyl)benzamide has been investigated for its potential as an antiviral agent. Studies have demonstrated that this compound can inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The mechanism of action involves interference with viral entry and replication processes, making it a promising candidate for antiviral therapy.

The pharmacokinetic properties of N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(morpholine-4-sulfonyl)benzamide have also been studied extensively. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life, which are important considerations for drug development. Additionally, the compound shows low toxicity in preclinical studies, suggesting a favorable safety profile.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-yli dene -4-(m orpholine -4-s ulfonyl)be nzamide in human subjects. Early results from phase I trials have shown promising outcomes with no significant adverse effects reported. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, N-(2Z)-6-chloro -3-meth yl -2 , 3-d ihydro -1 , 3-b enzothi azol - 2-y lidene - 4 -(m orpholin e - 4-s ulfony l)be nzamide (CAS number 393835 - 21 - 7) is a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of anti-inflammatory and antiviral therapy. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical applications, this compound holds significant promise for improving patient outcomes in various medical conditions.